2-imino-N,1,10-trimethyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

• IUPAC Name: 6-imino-N,7,11-trimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C15H15N5O2/c1-8-5-4-6-20-12(8)18-13-10(15(20)22)7-9(14(21)17-2)11(16)19(13)3/h4-7,16H,1-3H3,(H,17,21)
• InChI Key: GSYSILGUFFYVHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3C)C(=O)NC
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol

Description

2-imino-N,1,10-trimethyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C15H15N5O2 and its molecular weight is 297.318. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

The compound is involved in the synthesis of guanidine-containing heterocycles using the Biginelli reaction. Researchers developed two general methods for the synthesis of 2-imino-5-carboxy-3,4-dihydropyrimidines. These methods involve using pyrazole carboxamidine, a beta-ketoester, and an aldehyde in an initial Biginelli reaction. The process includes Boc protection, aminolysis, and acidic deprotection, leading to the generation of the desired products in a sequence of steps. Such synthetic approaches are crucial for the development of novel heterocyclic compounds with potential applications in medicinal chemistry and material science (Nilsson & Overman, 2006).

Chemical Modifications and Properties

Research on the modification and analysis of pyrimidine derivatives includes the study of their reactions with various chemicals to form new compounds. For instance, the reaction of 2-imino-2,5-dihydrofuran-3-carboxamides with benzaldehyde has been explored, leading to the formation of dihydrofuran derivatives with a fused pyrimidine ring. These products' structures were confirmed by spectroscopic methods, indicating the compound's versatility in forming structurally diverse derivatives with potential utility in chemical synthesis and drug development (Karapetyan & Tokmajyan, 2020).